Cas no 141120-17-4 ((2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid)

• Product Name: (2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid
• CAS No: 141120-17-4
• MF: C₉H₁₂NO₃P
• MW: 213.170243263245
• MDL: MFCD23701560
• CID: 838880
• PubChem ID: 14984422
• Update Time: 2025-11-02

(2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminoindan-2-phosphonic acid
• (2-AMINO-2,3-DIHYDRO-1H-INDEN-2-YL)PHOSPHONIC ACID
• (2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic acid hydrochloride
• 2-Aminoindan-2-phosphonic Acid HCl salt
• 2-aminoindane-2-phosphonic acid
• ACMC-20n03b
• AGN-PC-00374M
• AK110695
• CTK0F0842
• KB-205773
• Phosphonic acid, (2-amino-2,3-dihydro-1H-inden-2-yl)-
• SureCN1614252
• P-(2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid
• 2-AMINO-1,3-DIHYDROINDEN-2-YLPHOSPHONIC ACID
• (2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid
• SCHEMBL1614252
• DA-45232
• 141120-17-4
• (2-amino-1,3-dihydroinden-2-yl)phosphonic acid
• Phosphonic acid, P-(2-amino-2,3-dihydro-1H-inden-2-yl)-
• CS-W004494
• C9H12NO3P
• DTXSID20566537
• (2-Amino-2,3-Dihydro-1h-Inden-2-Yl)phosphonicAcid
• Q27464480
• P-(2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid (ACI); Phosphonic acid, (2-amino-2,3-dihydro-1H-inden-2-yl)- (9CI); (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid; (2-Aminoindan-2-yl)phosphonic acid; 2-Aminoindan-2-phosphonic acid
• AKOS016008925
• EN300-8788236

• MDL： MFCD23701560
• Inchi： 1S/C9H12NO3P/c10-9(14(11,12)13)5-7-3-1-2-4-8(7)6-9/h1-4H,5-6,10H2,(H2,11,12,13)
• InChI Key： YJFRDRWPYDVEIH-UHFFFAOYSA-N
• SMILES： P(C1(CC2C=CC=CC=2C1)N)(=O)(O)O

Computed Properties

• Exact Mass: 213.05556
• Monoisotopic Mass: 213.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.46
• PSA: 83.55
• LogP: 1.31820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid

Comprehensive Overview of (2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid (CAS No. 141120-17-4)

(2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid (CAS No. 141120-17-4) is a specialized organophosphorus compound with significant potential in medicinal chemistry and material science. This compound features a unique indenyl backbone combined with an amino group and a phosphonic acid moiety, making it a versatile building block for drug discovery and catalysis. Its molecular formula is C9H12NO3P, and it has garnered attention for its role in enzyme inhibition and chelation applications.

The phosphonic acid derivatives like this compound are increasingly studied due to their structural similarity to natural phosphates, which enables them to interact with biological targets such as kinases and phosphatases. Researchers are particularly interested in its potential as a metalloenzyme inhibitor, especially in the context of neurodegenerative diseases and bone metabolism disorders. The compound’s ability to form stable complexes with metal ions also opens doors for applications in industrial catalysis and wastewater treatment.

From a synthetic perspective, (2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid can be prepared via multistep organic synthesis, often starting from indene derivatives. Its stereochemistry and regioselectivity are critical factors influencing its reactivity, making it a subject of advanced asymmetric synthesis studies. Recent publications highlight its utility in constructing bioactive scaffolds, particularly for G-protein-coupled receptor (GPCR) modulators.

The compound’s solubility in polar solvents like water and methanol enhances its applicability in biological assays. Its pKa values (for the phosphonic acid and amino groups) play a pivotal role in its pH-dependent behavior, which is crucial for drug formulation. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and stability.

In the pharmaceutical industry, (2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid is explored as a precursor for osteoporosis therapeutics due to its affinity for bone mineral surfaces. Its structural motifs align with bisphosphonate drugs, though its indenyl core offers distinct pharmacokinetic advantages. Additionally, its potential in metal-organic frameworks (MOFs) for gas storage or catalysis is under investigation, aligning with the global push for sustainable materials.

Market trends indicate growing demand for high-purity phosphonic acid derivatives, driven by R&D in precision medicine and green chemistry. Suppliers emphasize custom synthesis services to meet diverse research needs, while regulatory compliance (e.g., REACH) ensures safe handling. For SEO optimization, users frequently search for terms like "phosphonic acid applications in medicine", "synthesis of indenyl phosphonates", and "CAS 141120-17-4 supplier", reflecting the compound’s interdisciplinary relevance.

Future research may focus on optimizing the compound’s bioavailability and exploring its nanomaterial composites. Collaborative efforts between academia and industry could accelerate its translation into clinical candidates or advanced materials. As a niche but impactful chemical, (2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic Acid exemplifies the convergence of organic synthesis, drug development, and materials science.